Cas no 922068-50-6 (ethyl 4-{(2-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-{(2-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 922068-50-6
• MF: C₂₂H₂₃N₃O₄
• MW: 393.435725450516
• CID: 6490563
• Update Time: 2025-07-23

ethyl 4-{(2-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{(2-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• 3-Pyridazinecarboxylic acid, 1,6-dihydro-4-[[(2-methoxyphenyl)methyl]amino]-1-(4-methylphenyl)-6-oxo-, ethyl ester

• Inchi： 1S/C22H23N3O4/c1-4-29-22(27)21-18(23-14-16-7-5-6-8-19(16)28-3)13-20(26)25(24-21)17-11-9-15(2)10-12-17/h5-13,23H,4,14H2,1-3H3
• InChI Key： RURCERBQFYARKB-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(C)C=C2)C(=O)C=C1NCC1=CC=CC=C1OC

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 552.6±60.0 °C(Predicted)
• pka: -0.47±0.20(Predicted)

Additional information on ethyl 4-{(2-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Introduction to Ethyl 4-{(2-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 922068-50-6)

Ethyl 4-{(2-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate, identified by its CAS number 922068-50-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications.

The molecular structure of Ethyl 4-{(2-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is characterized by a pyridazine core substituted with various functional groups. The presence of an ethyl ester group at the 3-position, a methylamino group at the 4-position, and methoxy-substituted phenyl rings at the 2-position and 4-position of the pyridazine ring contributes to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential as pharmacological agents. Pyridazine derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific arrangement of substituents in Ethyl 4-{(2-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate suggests that it may exhibit potent biological activity by interacting with specific targets in biological systems.

One of the key features of this compound is its ability to modulate enzymatic activity and receptor binding. The methylamino group and the methoxy-substituted phenyl rings are particularly important for its interactions with biological targets. These groups can engage in hydrogen bonding, hydrophobic interactions, and other non-covalent bonds, which are crucial for the compound's efficacy.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery. For instance, researchers have identified several pyridazine-based compounds that exhibit significant inhibitory effects on enzymes involved in cancer cell proliferation. The structural motifs present in Ethyl 4-{(2-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate align well with these findings, suggesting that it may also possess similar inhibitory properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ethyl ester group, the formation of the pyridazine ring, and the substitution of the phenyl rings are critical steps that must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these objectives.

In terms of pharmacokinetic properties, Ethyl 4-{(2-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate may exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of lipophilic groups such as the methylamino and phenyl rings can enhance its solubility and bioavailability. However, further studies are needed to fully characterize its ADME properties and to identify any potential metabolic pathways or side effects.

The potential therapeutic applications of this compound are vast. Preliminary computational studies suggest that it may interact with proteins involved in inflammatory pathways, making it a promising candidate for treating inflammatory diseases. Additionally, its structural similarity to known anticancer agents suggests that it may have applications in oncology research.

Future research directions include exploring the pharmacological activity of Ethyl 4-{(2-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate through in vitro and in vivo studies. These studies will help to elucidate its mechanism of action and to assess its potential as a lead compound for drug development. Collaborative efforts between synthetic chemists and biologists will be essential to translate these findings into tangible therapeutic benefits.

In conclusion, Ethyl 4-{(2-methoxyphenyl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 922068-50-6) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique chemical properties and promising biological activities make it an attractive candidate for further investigation and development.